Cas no 63364-73-8 (Benzene, 1,4-bis[2-chloro-4-(trifluoromethyl)phenoxy]-)
63364-73-8 structure
Product Name:Benzene, 1,4-bis[2-chloro-4-(trifluoromethyl)phenoxy]-
CAS No:63364-73-8
MF:C20H10Cl2F6O2
MW:467.188624858856
CID:1650999
PubChem ID:20388141
Update Time:2025-04-21
Benzene, 1,4-bis[2-chloro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,4-bis[2-chloro-4-(trifluoromethyl)phenoxy]-
- 2-chloro-1-[4-[2-chloro-4-(trifluoromethyl)phenoxy]phenoxy]-4-(trifluoromethyl)benzene
- SCHEMBL11095176
- NOQSXSZAOITFKM-UHFFFAOYSA-N
- 63364-73-8
- 1,1'-[1,4-Phenylenebis(oxy)]bis[2-chloro-4-(trifluoromethyl)benzene]
- DTXSID80606569
-
- Inchi: 1S/C20H10Cl2F6O2/c21-15-9-11(19(23,24)25)1-7-17(15)29-13-3-5-14(6-4-13)30-18-8-2-12(10-16(18)22)20(26,27)28/h1-10H
- InChI Key: NOQSXSZAOITFKM-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(F)(F)F)C=CC=1OC1C=CC(=CC=1)OC1C=CC(C(F)(F)F)=CC=1Cl
Computed Properties
- Exact Mass: 465.9963
- Monoisotopic Mass: 465.9962039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1,4-bis[2-chloro-4-(trifluoromethyl)phenoxy]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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